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Compound of Interest

Compound Name: 2(E)-Nonenedioic acid
Cat. No.: B15553192
Get Quote
\ J

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2(E)-
Nonenedioic acid for research purposes. It includes a summary of suppliers, available product
specifications, and a detailed experimental protocol for its synthesis. Furthermore, this guide
presents visualizations of the synthetic workflow and a proposed signaling pathway based on
its known biological activity.

Commercial Avalilability

2(E)-Nonenedioic acid is available from several chemical suppliers, primarily for research and
development purposes. It is often listed as an impurity of Azelaic acid. The table below
summarizes the available information from various suppliers. Researchers are advised to
request a Certificate of Analysis from the supplier to obtain lot-specific data.
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) CAS . Available Additional
Supplier Purity . .
Number(s) Quantities Information
Research Grade
Larodan 757219-33-3 >98% 25 mg .
Lipids.[1]
. Certificate of
Simson Pharma 72461-80-4, ) ) Custom )
o High Quality ) ) Analysis
Limited 757219-33-3 Synthesis/Inquire )
available.[2][3]
Listed as an
Veeprho 72461-80-4 - Inquire impurity of
Azelaic Acid.[4]
For research use
only. Certificate
Santa Cruz _ _
) 72461-80-4 - Inquire of Analysis
Biotechnology .
available for lot-
specific data.[3]
- ] ] ] Pharmaceutical
Pharmaffiliates 72461-80-4 High Purity Inquire
standard.
High-qualit
Aquigen Bio ) g Y
) 72461-80-4 - Inquire reference
Sciences
standard.[5]
] ) Lists multiple
ChemicalBook 72461-80-4 - Inquire ]
suppliers.

Note: Pricing and specific quantities are typically available upon request from the suppliers.

Biological Activity and Potential Applications

2(E)-Nonenedioic acid is described as a medium-chain dicarboxylic acid. Its primary known
biological activities include the inhibition of anaerobic glycolysis and its use in the treatment of
mild to moderate acne vulgaris[4]. As an unsaturated dicarboxylic acid, it holds potential for
further investigation in various research areas, including dermatology, metabolism, and as a
building block in chemical synthesis.
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Experimental Protocol: Synthesis of 2(E)-
Nonenedioic Acid

The following is a reported method for the total synthesis of 2(E)-Nonenedioic acid. This multi-
stage synthesis aims for high yield and purity[2].

Method Overview: The synthesis involves a multi-stage process. While the full detailed step-by-
step protocol from the source is not fully elaborated, the key steps and reagents are outlined.
The process appears to involve the formation of an azelaic acid monoethyl ester followed by
further modifications to introduce the double bond.

Materials and Reagents:

bis(1,5-cyclooctadiene)nickel(0)

e 2,2'-bipyridine

e N,N-dimethylacetamide

e Zinc powder

e Succinic anhydride

e 1-bromooctane

o Petroleum ether

o Ethyl acetate

 Silica gel 60 (mesh 63-200)

Procedure for a precursor (Azelaic acid monoethyl ester):

e In a microwave tube, add bis(1,5-cyclooctadiene)nickel(0) (16.6mg, 0.06mmol) and 2,2'-
bipyridine (14.0mg, 0.09mmol) in 0.45mL of N,N-dimethylacetamide.

» Allow the coordination to proceed for 1 hour.
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e Add zinc powder (78.4mg, 1.2mmol, 2.0 equivalent) to the microwave tube.

e Subsequently, add succinic anhydride (0.9mmol, 1.5eq) and 1-bromooctane (0.6mmaol,
1.0eq).

o Close the tube and reflux the reaction mixture at 80°C for 12-14 hours.

o Cool the reaction to room temperature and uncap the microwave tube.

e Quench the reaction by adding six to ten drops of water.

* Remove the solvent under reduced pressure to yield the crude product.

o Purify the crude product by column chromatography on silica gel using a mobile phase of
petroleum ether: ethyl acetate (5:1) to obtain azelaic acid monoethyl ester[2].

The subsequent steps to convert the monoethyl ester to 2(E)-Nonenedioic acid are not
detailed in the provided source but would involve standard organic chemistry transformations to
introduce the unsaturation at the C2 position and hydrolyze the ester.

Visualizations

Experimental Workflow: Synthesis of Azelaic Acid
Monoethyl Ester (Precursor to 2(E)-Nonenedioic Acid)
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Synthesis of Azelaic Acid Monoethyl Ester
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Caption: Workflow for the synthesis of a precursor to 2(E)-Nonenedioic acid.
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Proposed Signaling Pathway: Inhibition of Anaerobic
Glycolysis

The following diagram illustrates a potential mechanism of action for 2(E)-Nonenedioic acid
based on its described function as an inhibitor of anaerobic glycolysis. This is a hypothetical
pathway and requires experimental validation.

Proposed Signaling Pathway for 2(E)-Nonenedioic Acid
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Caption: Hypothetical pathway of 2(E)-Nonenedioic acid inhibiting anaerobic glycolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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